N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide

• IUPAC Name: N-[(E)-anthracen-9-ylmethylideneamino]-2-(1-ethylbenzimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C26H22N4OS/c1-2-30-24-14-8-7-13-23(24)28-26(30)32-17-25(31)29-27-16-22-20-11-5-3-9-18(20)15-19-10-4-6-12-21(19)22/h3-16H,2,17H2,1H3,(H,29,31)/b27-16+
• InChI Key: CUVATTMUBHTQPX-JVWAILMASA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)NN=CC3=C4C=CC=CC4=CC5=CC=CC=C53
• Isomeric SMILES: CCN1C2=CC=CC=C2N=C1SCC(=O)N/N=C/C3=C4C=CC=CC4=CC5=CC=CC=C53
• Molecular Formula: C26H22N4OS
• Molecular Weight: 438.5 g/mol

Description

N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a hydrazide derivative of 1-ethyl-1H-benzimidazole-2-thiol and anthracene-9-carbaldehyde. It is also known as ABTH and is a yellow crystalline solid.

Mechanism of Action

The mechanism of action of N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and cancer cells. ABTH has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. ABTH has also been found to exhibit anticancer activity by inducing apoptosis in cancer cells. Additionally, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

The advantages of using N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide in lab experiments include its potent antimicrobial and anticancer activities, as well as its potential use as a fluorescent probe. However, the limitations of using ABTH in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide. These include:
1. Further investigation of the mechanism of action of ABTH in inhibiting the growth of microorganisms and cancer cells.
2. Optimization of the synthesis method to improve the yield of the product.
3. Development of new derivatives of ABTH with improved solubility and potency.
4. Investigation of the potential use of ABTH as a fluorescent probe for the detection of metal ions in biological samples.
5. Study of the potential toxicity of ABTH in vivo and in vitro.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its potent antimicrobial and anticancer activities, as well as its potential use as a fluorescent probe, make it a promising compound for future research.

Synthesis Methods

The synthesis of N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide involves the reaction between anthracene-9-carbaldehyde and 1-ethyl-1H-benzimidazole-2-thiol in the presence of hydrazine hydrate. The reaction takes place in a solvent such as ethanol or methanol at a moderate temperature. The yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

N'-(9-anthrylmethylene)-2-[(1-ethyl-1H-benzimidazol-2-yl)thio]acetohydrazide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and anticancer activities. ABTH has also been studied for its potential use as a fluorescent probe for the detection of metal ions.